Cas no 374804-74-7 (1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-[[(4-methylphenyl)amino]carbonyl]-)

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-[[(4-methylphenyl)amino]carbonyl]-
• CAS No: 374804-74-7
• MF: C₂₂H₃₃N₅O₇
• MW: 479.526725530624
• CID: 1484180
• Update Time: 2024-08-24

1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-[[(4-methylphenyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-[[(4-methylphenyl)amino]carbonyl]-
• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid, 10-[[(4-methylphenyl)amino]carbonyl]-

• Inchi： 1S/C22H33N5O7/c1-17-2-4-18(5-3-17)23-22(34)27-12-10-25(15-20(30)31)8-6-24(14-19(28)29)7-9-26(11-13-27)16-21(32)33/h2-5H,6-16H2,1H3,(H,23,34)(H,28,29)(H,30,31)(H,32,33)
• InChI Key： ATEIZOQSWPIQHM-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CCN(C(NC2=CC=C(C)C=C2)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1

Computed Properties

• Exact Mass: 479.23819

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 780.8±60.0 °C(Predicted)
• PSA: 153.96
• pka: 1.83±0.10(Predicted)